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Compound of Interest

Compound Name:
2-Chloro-6-morpholinopyrimidine-

4-carboxylic acid

CAS No.: 263270-40-2

Cat. No.: B3120390

Get Quote

Here is the comprehensive safety, handling, and disposal protocol for 2-Chloro-6-
morpholinopyrimidine-4-carboxylic acid, designed for laboratory professionals and drug

development scientists.

Executive Summary
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid (CAS: 263270-40-2) is a highly

specialized pharmaceutical intermediate primarily utilized in the synthesis of kinase inhibitors

targeting inflammatory diseases and oncology pathways (such as TNF-alpha modulation)[1][2].

Because its molecular structure contains both a stable pyrimidine ring, a morpholine moiety,

and a covalently bound chlorine atom, its disposal requires strict adherence to halogenated

organic waste protocols. Improper disposal can lead to the generation of toxic byproducts,

including nitrogen oxides (NOx), hydrogen chloride (HCl) gas, and potentially dioxins.

Part 1: Chemical Profile & Disposal Causality
To design a self-validating disposal protocol, we must first analyze the physicochemical

properties that dictate the chemical's behavior in waste streams.
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Causality of Hazards:

Halogenation (Chlorine): The presence of the 2-chloro substitution mandates that this

compound cannot be disposed of in standard organic waste. Combustion of halogenated

organics at standard temperatures can synthesize highly toxic polychlorinated dibenzo-p-

dioxins (PCDDs). It must be routed to high-temperature incinerators equipped with alkaline

scrubbers to neutralize HCl gas.

Nitrogenous Heterocycles: The pyrimidine and morpholine rings contain significant nitrogen

content. Thermal destruction will yield NOx gases, requiring catalytic reduction systems at

the disposal facility.

Quantitative Disposal Parameters
The following table summarizes the key data points required for accurate waste manifesting

and environmental health and safety (EHS) compliance[1][3].

Property Value EHS & Disposal Impact

CAS Registry Number 263270-40-2
Mandatory for RCRA/EPA

waste profiling.

Molecular Formula C₉H₁₀ClN₃O₃

High N and Cl content dictates

"Halogenated/Nitrogenous"

waste classification.

Molecular Weight 243.65 g/mol

Used for mass-balance

calculations in bulk waste

manifesting.

Boiling Point (Predicted) 543.4 ± 50.0 °C

Indicates low volatility at room

temp; requires >1000°C for

complete thermal destruction.

Density (Predicted) 1.488 ± 0.06 g/cm³

Heavier than water; phase

separation in liquid waste

streams will result in bottom-

layer accumulation.
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Part 2: Standard Operating Procedure (SOP) for
Waste Segregation & Disposal
This methodology outlines the professional laboratory workflow for safely managing and

disposing of this compound and its contaminated byproducts (e.g., reaction solvents,

contaminated PPE, and silica gel from chromatography).

Step 1: Source Segregation (The Critical Point of
Failure)

Action: Immediately segregate any waste containing 2-Chloro-6-morpholinopyrimidine-4-
carboxylic acid into dedicated, clearly labeled "Halogenated Organic Waste" containers.

Causality: Mixing halogenated waste with non-halogenated waste (like pure ethanol or

acetone) drastically increases disposal costs for the entire carboy and poses a severe

regulatory violation. Halogenated streams require specialized, energy-intensive destruction

pathways.

Validation: Before adding to a bulk waste carboy, verify the pH is neutral (pH 6-8) to prevent

unintended reactions with incompatible solvents (e.g., strong amines or azides) already

present in the waste stream.

Step 2: Primary Packaging and Containment
Action: Store solid waste (powders, contaminated filter paper) in sealed, high-density

polyethylene (HDPE) wide-mouth containers. Store liquid waste (mother liquors) in HDPE

carboys.

Causality: HDPE provides superior chemical resistance to both the carboxylic acid moiety

and the residual organic solvents typically used in its processing (e.g., DMF, DMSO, or

DCM). Do not use standard metal drums for primary containment, as residual chlorides can

cause pitting and structural failure over time.

Step 3: Manifesting and EHS Profiling
Action: Label the container with the full chemical name, CAS number (263270-40-2), and the

specific hazard pictograms (GHS07 - Irritant/Harmful).
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Documentation: Generate a waste profile for your licensed waste disposal contractor

explicitly stating: "Contains chlorinated pyrimidine derivatives. Requires high-temperature

incineration with HCl and NOx scrubbing."

Step 4: Final Destruction (Licensed Contractor)
Action: Transfer custody to an EPA-licensed (or equivalent regional authority) hazardous

waste handler.

Mechanism: The contractor will subject the waste to rotary kiln incineration at temperatures

exceeding 1,000°C (1,832°F). This extreme heat breaks the stable pyrimidine ring and

carbon-chlorine bonds. The exhaust gases are then passed through wet scrubbers (using

sodium hydroxide) to capture the liberated chlorine as harmless sodium chloride (NaCl).

Part 3: Waste Workflow Visualization
The following diagram illustrates the logical flow of the compound from generation to final

destruction, ensuring all regulatory and chemical safety check-points are met.
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Waste Generation:
2-Chloro-6-morpholinopyrimidine-4-carboxylic acid

Hazard Assessment:
Identify Halogen (Cl) & Nitrogen Content

Segregation:
Route to Halogenated Organic Waste Stream

Packaging:
HDPE Containers & Secondary Containment

Logistics:
EHS Labeling & RCRA Manifesting

Final Destruction:
High-Temp Incineration (>1000°C)

with HCl & NOx Scrubbers

Click to download full resolution via product page

Workflow for the segregation and high-temperature incineration of halogenated pyrimidine

waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3120390?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

